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Compound of Interest

2-Bromo-N, N-
Compound Name: , ]
dimethylpropanamide
CAS No.: 54537-47-2
Cat. No.: B146678

Get Quote

Executive Summary & Chemical Identity[1][2]
2-Bromo-N,N-dimethylpropanamide (CAS: 54537-47-2) is an
-haloamide used primarily as a chemical intermediate in organic synthesis.[1] It poses specific

disposal challenges due to its dual nature: it is both a halogenated organic (generating HBr
upon combustion) and a potent alkylating agent (electrophile).[1]

Standard solvent disposal methods are insufficient.[1] This guide outlines a self-validating
disposal workflow that prioritizes containment and off-site destruction over bench-top
neutralization, ensuring personnel safety and regulatory compliance.

Chemical Profile
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Critical Implication for
Property Data .
Disposal

Use for waste manifesting.[1]

[2]

CAS Number 54537-47-2

Contains Nitrogen and
Bromine.[1][2][3]

Molecular Formula

Combustible Liquid.[1] Class

Flash Point ~63°C (145°F)
MA.
. N Reacts with nucleophiles
Reactivity Electrophilic Alkylator )
(DNA, proteins).[1]
] Do not dispose of in open
Hazards Lachrymator, Irritant

sinks or trash.[1]

Hazard Assessment: The "Why" Behind the Protocol

To ensure safety, you must understand the causality of the hazards associated with this
compound.[1]

o Alkylating Potential: The Carbon-Bromine (C-Br) bond at the

-position is highly susceptible to nucleophilic attack.[1] Improper disposal down the drain can
alkylate aquatic biological systems.[1]

o Lachrymatory Effect: Even minor residual vapors can cause severe eye and respiratory
irritation.[1] Waste containers must be hermetically sealed to prevent lab evacuation events.

o Combustion Byproducts: Burning this compound generates Hydrogen Bromide (HBr) and
Nitrogen Oxides (

).[1] Standard incinerators without caustic scrubbers cannot handle this waste, necessitating
its classification as Halogenated Waste.[1]

Operational Disposal Protocol
Phase 1: Waste Segregation (The Critical Step)
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Rule: Never mix 2-Bromo-N,N-dimethylpropanamide with non-halogenated solvents (e.g.,
Acetone, Ethanol) or strong bases.[1]

 Incompatibility: Mixing with strong bases (NaOH, KOH) can trigger uncontrolled hydrolysis,
releasing Dimethylamine (a toxic, flammable gas) and generating heat.[1]

» Correct Stream: Segregate into the Halogenated Organic Waste stream.[1]

Phase 2: Packaging & Labeling

Follow this step-by-step containment procedure to minimize exposure risks.[1]

Select Container: Use High-Density Polyethylene (HDPE) or Amber Glass.[1] Avoid metal
containers due to potential corrosion from hydrolysis byproducts (HBr).[1]

Transfer: Perform all waste transfers inside a functioning fume hood.

Seal: Ensure the cap has a chemically resistant liner (PTFE/Teflon).[1]

Labeling: Apply a hazardous waste label immediately.
o Primary Constituent: 2-Bromo-N,N-dimethylpropanamide[1][2]
o Hazard Checkboxes: [x] Toxic [x] Irritant [X] Combustible[1]

o Warning: Add "LACHRYMATOR - DO NOT OPEN OUTSIDE HOOD"

Phase 3: Decontamination of Glassware (Trace
Residues)

For glassware or minor spills, "contain and burn" is not practical.[1] Use this chemical
destruction method for trace amounts only.

» Reagent: 10% Sodium Thiosulfate (

) aqueous solution.

¢ Mechanism: Thiosulfate acts as a sulfur nucleophile, displacing the bromine atom via an
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reaction, converting the toxic alkyl bromide into a water-soluble, non-toxic Bunte salt.[1]

e Protocol:

o

Soak contaminated glassware in thiosulfate solution for 24 hours.[1]

[¢]

Rinse with water.[1][4][5]

[¢]

Collect the first rinse as halogenated waste (conservative approach).[1]

[e]

Subsequent rinses can be sewered if local regulations permit.[1]

Decision Logic & Workflow

The following diagram illustrates the decision matrix for handling this compound, ensuring no
critical step is missed.
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Waste Generation:
2-Bromo-N,N-dimethylpropanamide

[ Determine Physical State

I

Contaminated Solid Waste
Glassware (Spill Debris/Gloves)

Neutralize Trace

Soak in 10%
Sodium Thiosulfate (24h)

Double Bag:
Clear Polyethylene

Liquid Waste
(Mother Liquor/Solvent)

Do NOT mix with
strong bases

Segregate:

HALOGENATED ORGANIC

Container:
HDPE or Amber Glass

\

Label:
‘Toxic, Lachrymator, Halogenated'

Handover to
EHS / Licensed Incinerator

Click to download full resolution via product page
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Figure 1: Decision tree for the segregation and disposal of 2-Bromo-N,N-
dimethylpropanamide waste streams.

Emergency Procedures
Spill Response (Small Scale <500 mL)

o Evacuate: Clear the immediate area. The lachrymatory vapors will spread quickly.[1]

o PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat.[1] If outside a hood,
a half-mask respirator with organic vapor cartridges is recommended.[1]

e Absorb: Do not use paper towels (high surface area promotes evaporation).[1] Use an inert
absorbent like Vermiculite or Spill-X-S.[1]

o Collect: Scoop absorbed material into a wide-mouth jar. Seal and label as solid hazardous
waste.[1]

o Clean: Wipe the surface with 10% Sodium Thiosulfate solution to neutralize residues.[1]

Waste Codes (Regulatory Reference)

Consult your local EHS officer, but standard classifications include:

e RCRA (USA): Likely D001 (Ignitable) if in solvent; otherwise, chemically listed codes may
apply depending on formulation.[1] Often managed as "Non-regulated halogenated waste"
destined for incineration.[1]

o EU Waste Code: 16 05 08* (discarded organic chemicals consisting of or containing
hazardous substances).[1]
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e Lunn, G., & Sansone, E. B.Destruction of Hazardous Chemicals in the Laboratory. Wiley-
Interscience.[1] (Standard reference for thiosulfate neutralization of alkyl halides).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


http://orgsyn.org/content/pdfs/procedures/v81p0105.pdf
https://www.benchchem.com/product/b146678?utm_src=pdf-custom-synthesis#bc-rfq
http://orgsyn.org/content/pdfs/procedures/v81p0105.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-N_N-dimethylpropanamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-N_N-dimethylpropanamide
https://www.hit2lead.com/building-blocks/4027414
https://www.chemicalbook.com/msds/n-n-dimethylpropionamide.pdf
https://www.fishersci.com/store/msds?partNumber=AAH64850&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b146678/docs#2-bromo-n-n-dimethylpropanamide-proper-disposal-handling-procedures
https://www.benchchem.com/product/b146678/docs#2-bromo-n-n-dimethylpropanamide-proper-disposal-handling-procedures
https://www.benchchem.com/product/b146678/docs#2-bromo-n-n-dimethylpropanamide-proper-disposal-handling-procedures
https://www.benchchem.com/product/b146678/docs#2-bromo-n-n-dimethylpropanamide-proper-disposal-handling-procedures
https://www.benchchem.com/product/b146678?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146678?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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